Cas no 2411104-30-6 (cis-4-Methyltetrahydrofuran-3-ol)

• Product Name: cis-4-Methyltetrahydrofuran-3-ol
• CAS No: 2411104-30-6
• MF: C₅H₁₀O₂
• MW: 102.131701946259
• MDL: MFCD27997509
• CID: 5087919
• Update Time: 2026-03-02

cis-4-Methyltetrahydrofuran-3-ol Chemical and Physical Properties

Names and Identifiers

• cis-4-Methyltetrahydrofuran-3-ol
• (3S,4S)-4-METHYLOXOLAN-3-OL
• (3S,4S)-4-Methyltetrahydrofuran-3-ol
• 3-Furanol, tetrahydro-4-methyl-, (3R,4R)-rel-
• cis-4-Methyl-tetrahydro-furan-3-ol

• MDL： MFCD27997509
• Inchi： 1S/C5H10O2/c1-4-2-7-3-5(4)6/h4-6H,2-3H2,1H3/t4-,5+/m0/s1
• InChI Key： FYIORKUEZVVKEL-CRCLSJGQSA-N
• SMILES： O1C[C@H]([C@@H](C)C1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 63.1
• XLogP3: 0
• Topological Polar Surface Area: 29.5

Experimental Properties

• Density: 1.055±0.06 g/cm3(Predicted)
• Boiling Point: 182.6±8.0 °C(Predicted)
• pka: 14.52±0.40(Predicted)

Additional information on cis-4-Methyltetrahydrofuran-3-ol

Exploring cis-4-Methyltetrahydrofuran-3-ol (CAS No. 2411104-30-6): Properties, Applications, and Market Insights

cis-4-Methyltetrahydrofuran-3-ol (CAS No. 2411104-30-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and fine chemical industries. This chiral building block is particularly valued for its unique structural features, which make it a versatile intermediate in synthetic chemistry. With the growing demand for enantiomerically pure compounds, cis-4-Methyltetrahydrofuran-3-ol has become a subject of intense research and commercial interest.

The molecular structure of cis-4-Methyltetrahydrofuran-3-ol combines a tetrahydrofuran ring with both methyl and hydroxyl functional groups in a specific spatial arrangement. This configuration gives the compound distinct physicochemical properties, including moderate polarity and the ability to participate in hydrogen bonding. Researchers often explore questions like "What is the boiling point of cis-4-Methyltetrahydrofuran-3-ol?" or "How to synthesize cis-4-Methyltetrahydrofuran-3-ol enantioselectively?" indicating the compound's technical relevance in synthetic applications.

In pharmaceutical applications, cis-4-Methyltetrahydrofuran-3-ol serves as a key chiral synthon for drug development. Its structural motif appears in various bioactive molecules, making it valuable for creating potential therapeutics with improved efficacy and reduced side effects. The compound's relevance has increased with the pharmaceutical industry's focus on chiral drug intermediates and green chemistry approaches, aligning with current trends in sustainable medicinal chemistry.

The synthesis of cis-4-Methyltetrahydrofuran-3-ol typically involves catalytic asymmetric methods or enzymatic transformations, reflecting modern chemical synthesis trends. Many researchers search for information on "efficient synthesis of cis-4-Methyltetrahydrofuran-3-ol" or "catalytic systems for tetrahydrofuran derivatives," highlighting the compound's importance in methodological development. Recent advances in organocatalysis and biocatalysis have provided new routes to access this valuable building block with high enantiomeric purity.

Beyond pharmaceuticals, cis-4-Methyltetrahydrofuran-3-ol finds applications in specialty chemicals and materials science. Its structural features make it useful for designing novel polymers with specific properties or as a component in advanced material formulations. The compound's potential in these areas connects with growing interest in sustainable materials and bio-based chemicals, addressing current environmental concerns in the chemical industry.

The market for cis-4-Methyltetrahydrofuran-3-ol has shown steady growth, driven by increasing demand from pharmaceutical companies and research institutions. Industry analysts frequently examine "market trends for chiral tetrahydrofuran derivatives" and "supply chain for pharmaceutical intermediates," reflecting the commercial significance of compounds like cis-4-Methyltetrahydrofuran-3-ol. The compound's niche applications ensure its continued relevance in specialized chemical markets.

Quality control and analytical characterization are crucial aspects of working with cis-4-Methyltetrahydrofuran-3-ol. Common analytical questions include "How to analyze cis-4-Methyltetrahydrofuran-3-ol purity by HPLC?" or "What are the spectroscopic characteristics of tetrahydrofuran alcohols?" These technical considerations are essential for researchers and manufacturers working with this compound in various applications.

Safety considerations for handling cis-4-Methyltetrahydrofuran-3-ol follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper storage and handling procedures should be observed. This aspect connects with broader industry concerns about chemical safety and responsible research practices, which have gained prominence in recent years.

Future research directions for cis-4-Methyltetrahydrofuran-3-ol may explore its potential in new synthetic methodologies or expanded applications in material science. The compound's versatility ensures it will remain relevant as chemical research evolves toward more sustainable and efficient processes. Ongoing studies continue to uncover novel uses for this interesting molecular scaffold in various scientific and industrial contexts.

For researchers and industry professionals seeking detailed technical information about cis-4-Methyltetrahydrofuran-3-ol (CAS No. 2411104-30-6, comprehensive data sheets and analytical reports are available from specialized chemical suppliers. The compound's unique properties and applications make it a valuable tool in modern chemical research and development, particularly in fields requiring precise molecular control and chiral specificity.